2-amino-N-(pyridin-2-ylmethyl)acetamide dihydrochloride
Overview
Description
“2-amino-N-(pyridin-2-ylmethyl)acetamide dihydrochloride” is a chemical compound with the molecular formula C8H13Cl2N3O and a molecular weight of 238.11 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “2-amino-N-(pyridin-2-ylmethyl)acetamide dihydrochloride” consists of a pyridine ring attached to an acetamide group with an amino group . The InChI code for this compound is 1S/C7H9N3O.2ClH/c8-5-7(11)10-6-3-1-2-4-9-6;;/h1-4H,5,8H2,(H,9,10,11);2*1H .Physical And Chemical Properties Analysis
“2-amino-N-(pyridin-2-ylmethyl)acetamide dihydrochloride” is a solid substance that should be stored at room temperature .Scientific Research Applications
Proteomics Research
This compound is a specialty product used in proteomics research . Proteomics involves the large-scale study of proteins, particularly their structures and functions. This compound can be used to modify proteins or peptides to study their structure-activity relationships, which is crucial for understanding cellular functions and the molecular mechanisms of diseases.
Molecular Synthesis
As a building block in chemical synthesis , this compound is valuable for constructing complex molecules . It can be used to synthesize various heterocyclic compounds, which are a core part of many pharmaceuticals and agrochemicals.
Drug Discovery
In drug discovery , it serves as an intermediate for the synthesis of potential therapeutic agents . Its role in the synthesis of small molecule libraries can be pivotal for identifying new drug candidates through high-throughput screening.
Bioconjugation
Bioconjugation: techniques often utilize this compound for attaching biomolecules to various targets . This is essential for developing targeted drug delivery systems, diagnostic tools, and in the creation of biosensors.
Material Science
In material science , this compound can be used to modify surface properties of materials . This can enhance the interaction with biological systems, which is beneficial for biomedical applications like implant coatings and tissue engineering.
Analytical Chemistry
It finds application in analytical chemistry as a reagent for developing new analytical methods . This can include the creation of novel assays for detecting specific biomolecules or chemical compounds.
Chromatography
This compound can be used in chromatography to modify stationary phases or as a derivatization agent for analytes . Such modifications can improve the separation and detection of compounds in complex mixtures.
Neuroscience Research
In neuroscience research , it can be used to study neurotransmitter systems . By acting as an analogue or inhibitor of certain neurotransmitters, it can help in understanding neural pathways and the basis of neurological disorders.
Safety and Hazards
This compound is labeled with the GHS07 pictogram and has the signal word "Warning" . It has hazard statements H315, H319, and H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
properties
IUPAC Name |
2-amino-N-(pyridin-2-ylmethyl)acetamide;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O.2ClH/c9-5-8(12)11-6-7-3-1-2-4-10-7;;/h1-4H,5-6,9H2,(H,11,12);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCSSHCMZWORLKP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CNC(=O)CN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13Cl2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N-(pyridin-2-ylmethyl)acetamide dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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